Cas no 1805939-36-9 (6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile)

• Product Name: 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile
• CAS No: 1805939-36-9
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4854993
• Update Time: 2025-10-30

6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

• Inchi： 1S/C8H6F3N3/c9-5-3-6(13)14-7(8(10)11)4(5)1-2-12/h3,8H,1H2,(H2,13,14)
• InChI Key： RQAFQNUAQHZMFX-UHFFFAOYSA-N
• SMILES： FC1C=C(N)N=C(C(F)F)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile

Introduction to 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805939-36-9)

6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential biological activities. This compound, identified by the CAS number 1805939-36-9, represents a class of heterocyclic molecules that are increasingly being explored for their therapeutic applications. The presence of multiple fluorine atoms and an amino group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile consists of a pyridine core substituted with an amino group at the 6-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 4-position. Additionally, the 3-position is functionalized with an acetonitrile group. This specific arrangement of substituents contributes to the compound's reactivity and interaction with biological targets, which is crucial for its pharmacological efficacy.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to enhance drug properties such as metabolic stability, lipophilicity, and binding affinity. The introduction of fluorine atoms into pharmaceutical compounds often leads to improved pharmacokinetic profiles, which is a key consideration in drug design. 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile exemplifies this trend, as its fluorinated structure suggests potential benefits in these areas.

One of the most compelling aspects of 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with targeted biological activities. For instance, derivatives of this scaffold have been investigated for their potential in modulating enzyme inhibition and receptor binding. The amino and acetonitrile groups provide reactive sites for further chemical modifications, allowing for the creation of diverse chemical libraries.

Recent studies have highlighted the importance of fluorinated pyridines in oncology research. Compounds containing this motif have shown promise as inhibitors of kinases and other enzymes involved in cancer pathways. The electron-withdrawing nature of the difluoromethyl group and the electron-donating effect of the amino group can influence the compound's binding interactions, making it an attractive candidate for further exploration in anticancer drug development. Additionally, the presence of fluorine atoms can improve the compound's resistance to metabolic degradation, enhancing its bioavailability.

The synthesis of 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. The use of advanced catalytic systems has enabled more efficient synthesis methods, reducing the environmental impact and cost associated with producing this compound.

From a computational chemistry perspective, 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile has been subjected to various modeling studies to understand its molecular interactions and pharmacokinetic properties. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound behaves within biological systems. These studies are essential for rational drug design, as they help predict how modifications to the structure might affect its activity and selectivity.

The role of 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile in medicinal chemistry extends beyond oncology. Researchers are also exploring its potential in treating inflammatory diseases, infectious disorders, and neurological conditions. The structural features of this compound make it a versatile platform for developing drugs that target multiple disease pathways simultaneously. This multitargeting approach is gaining traction in modern drug discovery as it can lead to more effective therapeutic interventions.

In conclusion, 6-Amino-2-(difluoromethyl)-4-fluoropyridine-3-acetonitrile (CAS No. 1805939-36-9) is a promising fluorinated pyridine derivative with significant potential in pharmaceutical applications. Its unique structural features and reactivity make it a valuable tool for drug discovery and development across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.